Cas no 1286478-99-6 (N-(4-Methylphenyl)-4-(trifluoromethyl)benzenesulfonamide)

• Product Name: N-(4-Methylphenyl)-4-(trifluoromethyl)benzenesulfonamide
• CAS No: 1286478-99-6
• MF: C₁₄H₁₂F₃NO₂S
• MW: 315.310792922974
• CID: 2605001
• PubChem ID: 8190745
• Update Time: 2024-11-04

N-(4-Methylphenyl)-4-(trifluoromethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)-4-(trifluoromethyl)benzenesulfonamide
• N-(p-Tolyl)-4-trifluoromethylbenzenesulfonamide
• N-(p-Tolyl)-4-(trifluoromethyl)benzenesulfonamide
• AKOS008681937
• 1286478-99-6
• N-(4-Methylphenyl)-4-(trifluoromethyl)benzenesulfonamide

• MDL： MFCD22682909
• Inchi： 1S/C14H12F3NO2S/c1-10-2-6-12(7-3-10)18-21(19,20)13-8-4-11(5-9-13)14(15,16)17/h2-9,18H,1H3
• InChI Key： WJOACWBVNLISIO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)(F)F)=CC=1)(NC1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 315.05408429g/mol
• Monoisotopic Mass: 315.05408429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.6